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Compound of Interest

Compound Name: Uracil

Cat. No.: B1623742 Get Quote

For researchers, scientists, and professionals in the field of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Uracil, a common pyrimidine base. Adherence to these

procedures will minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Uracil, especially in its powdered form, the use of appropriate personal

protective equipment is mandatory to prevent exposure. Engineering controls, such as a

chemical fume hood, should be the primary method of exposure control, supplemented by the

following PPE:
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Protection Type Specific Equipment Standard/Notes

Eye/Face Protection

Chemical splash goggles or

safety glasses with side

protection.

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166 regulations.

[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or other protective clothing.

Gloves should be inspected

before use and removed

carefully to avoid skin

contamination.[1][3] A

minimum layer thickness of

0.11 mm is recommended for

nitrile rubber gloves, with a

breakthrough time of at least

480 minutes.[3]

Respiratory Protection
A NIOSH-approved N95 or P1

(EN 143) dust mask.

Required if ventilation is

inadequate or if dust is

generated.[1][3]

Quantitative Safety Data
The following table summarizes key quantitative safety data for Uracil. While Uracil is not

classified as a hazardous substance according to Regulation (EC) No 1272/2008, it is crucial to

handle it with care.[4]
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Parameter Value Species Reference

Acute Oral Toxicity

(LD50)
> 6,000 mg/kg Rat [3]

Acute Oral Toxicity

(LD50)
> 8 g/kg Mouse [2]

Acute Oral Toxicity

(LD50)
> 10 g/kg Rabbit [2]

Intraperitoneal Toxicity

(LD50)
1,513 mg/kg Mouse [5]

Occupational Exposure Limits: Currently, there are no established occupational exposure limits

for Uracil.[1][3]

Procedural Workflow for Safe Handling and
Disposal
The following diagram outlines the step-by-step process for safely handling and disposing of

Uracil in a laboratory setting.
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Preparation

Handling

Disposal

Start: Acquire Uracil

Assess Risks & Review SDS

Don Appropriate PPE

Weigh/Measure in Ventilated Area

Dissolve or Use in Reaction Clean Spills Immediately

If Spill Occurs

Collect Waste in Labeled Container

Store Waste in Designated Area

Dispose via Licensed Contractor

End
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Experimental Protocol

Start: Define Experiment

Prepare Reagents & Solutions

Execute Experimental Steps

Collect & Record Data

Analyze Results

End: Conclude Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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